Cas no 941940-25-6 (N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide)

• Product Name: N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
• CAS No: 941940-25-6
• MF: C₁₅H₂₁N₃O₅S
• MW: 355.40934252739
• CID: 5500768
• Update Time: 2025-07-17

N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxypropyl)-N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide
• N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide

• Inchi： 1S/C15H21N3O5S/c1-24(22,23)18-8-2-4-11-5-6-12(10-13(11)18)17-15(21)14(20)16-7-3-9-19/h5-6,10,19H,2-4,7-9H2,1H3,(H,16,20)(H,17,21)
• InChI Key： YEDQVIIEOMTBQF-UHFFFAOYSA-N
• SMILES： C(NCCCO)(=O)C(NC1=CC2=C(C=C1)CCCN2S(C)(=O)=O)=O

Additional information on N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide

Comprehensive Overview of N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide (CAS No. 941940-25-6)

In the realm of specialized organic compounds, N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide (CAS No. 941940-25-6) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its hydroxypropyl and methanesulfonyl functional groups, has garnered attention in pharmaceutical and biochemical research. Its intricate design, combining a tetrahydroquinolin core with an ethanediamide linker, offers a versatile platform for further chemical modifications and biological studies.

The growing demand for novel compounds in drug discovery has placed N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide under the spotlight. Researchers are particularly intrigued by its potential role in targeting specific enzymatic pathways, a topic frequently searched in academic and industrial circles. The compound's CAS No. 941940-25-6 is often queried in databases like PubChem and Reaxys, reflecting its relevance in modern chemistry. Additionally, its hydrophilic and lipophilic balance makes it a candidate for optimizing drug delivery systems, a hot topic in nanomedicine discussions.

From a synthetic perspective, the preparation of N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are critical for achieving high purity and yield, which are essential for its application in high-throughput screening (HTS) assays. The compound's stability under physiological conditions is another area of exploration, as it impacts its suitability for in vitro and in vivo studies. Such details are frequently sought after by chemists and pharmacologists alike.

The versatility of CAS No. 941940-25-6 extends to its potential use in bioconjugation and proteomics research. Its reactive groups allow for covalent attachment to biomolecules, enabling the study of protein-ligand interactions. This aligns with the rising interest in precision medicine and targeted therapies, where understanding molecular interactions is paramount. Furthermore, the compound's tetrahydroquinolin moiety is structurally similar to several bioactive alkaloids, sparking curiosity about its possible pharmacological effects.

In the context of green chemistry, the synthesis and application of N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide are being evaluated for their environmental impact. Researchers are exploring solvent-free or catalytic methods to reduce waste and energy consumption, a trend driven by global sustainability goals. This aspect resonates with the increasing number of searches for eco-friendly synthesis and green solvents in chemical databases.

Looking ahead, the compound's potential in computational chemistry and molecular modeling cannot be overlooked. Its well-defined structure makes it an excellent candidate for docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses. These computational approaches are gaining traction as they accelerate the identification of promising drug candidates, a topic frequently discussed in AI-driven drug discovery forums.

In summary, N-(3-hydroxypropyl)-N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide (CAS No. 941940-25-6) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug development to sustainable synthesis, make it a compound worth watching in the evolving landscape of scientific research. As interest in personalized medicine and green chemistry continues to grow, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.